Cas no 127537-31-9 (Butanoic acid, 3-oxo-, (1S)-2-methoxy-1-methyl-2-oxoethyl ester)

• Product Name: Butanoic acid, 3-oxo-, (1S)-2-methoxy-1-methyl-2-oxoethyl ester
• CAS No: 127537-31-9
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 1221482
• Update Time: 2024-08-03

Butanoic acid, 3-oxo-, (1S)-2-methoxy-1-methyl-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, (1S)-2-methoxy-1-methyl-2-oxoethyl ester

• Inchi： 1S/C8H12O5/c1-5(9)4-7(10)13-6(2)8(11)12-3/h6H,4H2,1-3H3/t6-/m0/s1
• InChI Key： OUPPGRPNUUAZLK-LURJTMIESA-N
• SMILES： C(O[C@@H](C)C(OC)=O)(=O)CC(=O)C

Computed Properties

• Exact Mass: 188.06846

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 256.7±15.0 °C(Predicted)
• PSA: 69.67
• pka: 9.91±0.46(Predicted)